Cas no 125541-20-0 (1-boc-4-morpholinopiperdine)

• Product Name: 1-boc-4-morpholinopiperdine
• CAS No: 125541-20-0
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD12406794
• CID: 1124055
• PubChem ID: 14571198
• Update Time: 2025-05-24

1-boc-4-morpholinopiperdine Chemical and Physical Properties

Names and Identifiers

• 1-boc-4-morpholinopiperdine
• 1-BOC-4-MORPHOLINOPIPERIDINE
• tert-butyl 4-morpholin-4-ylpiperidine-1-carboxylate
• tert-butyl 4-morpholinopiperidine-1-carboxylate
• tert-Butyl 4-(4-morpholinyl)-1-piperidinecarboxylate
• SY241350
• DTXSID30561795
• AKOS026671768
• 4-Morpholin-4-ylpiperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-(4-morpholinyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(morpholin-4-yl)piperidine-1-carboxylate
• SCHEMBL3212775
• MFCD12406794
• 125541-20-0
• DA-46661
• 4-morpholin-4-yl-piperidine-1-carboxylic acid tert-butyl ester
• CS-0321105
• JBWQUSZFCONMDT-UHFFFAOYSA-N
• AS-44274
• A10406

• MDL： MFCD12406794
• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-6-4-12(5-7-16)15-8-10-18-11-9-15/h12H,4-11H2,1-3H3
• InChI Key： JBWQUSZFCONMDT-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-boc-4-morpholinopiperdine

Research Brief on 1-Boc-4-morpholinopiperidine (CAS: 125541-20-0) in Chemical Biology and Pharmaceutical Applications

1-Boc-4-morpholinopiperidine (CAS: 125541-20-0) is a key intermediate compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This bicyclic structure combines the features of piperidine and morpholine rings protected by a tert-butoxycarbonyl (Boc) group, making it a versatile building block for drug discovery and medicinal chemistry applications. Recent studies highlight its role as a precursor in synthesizing bioactive molecules targeting neurological disorders, oncology, and infectious diseases.

Structural analysis reveals that the Boc-protected morpholinopiperidine scaffold offers unique spatial configuration and electron distribution properties that facilitate interactions with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in developing selective kinase inhibitors, where the morpholine oxygen participates in critical hydrogen bonding with ATP-binding sites. The CAS 125541-20-0 compound served as the starting material for synthesizing over 20 derivatives with improved blood-brain barrier permeability.

In synthetic methodology advancements, researchers have developed novel catalytic systems for asymmetric transformations of 1-Boc-4-morpholinopiperidine. A recent Organic Letters publication (2024) described a palladium-catalyzed C-H functionalization protocol that enables direct modification of the piperidine ring at the 3-position, expanding the structural diversity accessible from this scaffold. This breakthrough addresses previous challenges in regioselective functionalization of the saturated heterocycle system.

Pharmacological studies utilizing 1-Boc-4-morpholinopiperidine derivatives have shown promising results in neurodegenerative disease models. A 2023 preclinical study reported in ACS Chemical Neuroscience identified a lead compound (derived from CAS 125541-20-0) that exhibited dual activity as a σ-1 receptor agonist and NMDA receptor modulator, demonstrating neuroprotective effects in Parkinson's disease models with 72% reduction in dopaminergic neuron loss compared to controls.

The compound's application extends to antibiotic development, where its structural features help overcome bacterial resistance mechanisms. Research published in European Journal of Medicinal Chemistry (2024) detailed novel fluoroquinolone hybrids incorporating the 1-Boc-4-morpholinopiperidine moiety that showed enhanced activity against multidrug-resistant Staphylococcus aureus (MIC values 8-16 fold lower than ciprofloxacin against MRSA strains).

From a chemical production perspective, recent process chemistry innovations have improved the scalability of 1-Boc-4-morpholinopiperidine synthesis. A 2024 Organic Process Research & Development article described a continuous flow chemistry approach that increased yield to 89% while reducing hazardous waste generation by 63% compared to traditional batch methods. This advancement addresses growing industrial demand for this intermediate, particularly in contract manufacturing organizations serving the pharmaceutical sector.

Future research directions highlighted in recent reviews suggest expanding applications of 1-Boc-4-morpholinopiperidine in targeted protein degradation (PROTACs) and radiopharmaceuticals. The scaffold's balanced lipophilicity (calculated logP 1.2-1.8) and conformational flexibility make it particularly suitable for designing bifunctional molecules in these emerging therapeutic modalities. Several clinical-stage candidates containing this structural motif are expected to enter Phase I trials in 2025.